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Compound of Interest

Compound Name: epi-alpha-Cadinol

Cat. No.: B1217661

An In-depth Technical Guide to epi-alpha-
Cadinol

This guide provides a comprehensive overview of the chemical structure, properties, and
biological activities of epi-alpha-Cadinol, a sesquiterpenoid of interest to researchers in
natural product chemistry, pharmacology, and drug development.

Chemical Structure of epi-alpha-Cadinol

Epi-alpha-Cadinol, also known as t-cadinol or (-)-T-cadinol, is a cadinane sesquiterpenoid.[1]
[2] It is a bicyclic compound characterized by a cadinane carbon skeleton with a hydroxy group
at position 10.[1][2]

IUPAC Name: (1S,4S,4aR,8aR)-1,6-dimethyl-4-propan-2-yl-3,4,4a,7,8,8a-hexahydro-2H-
naphthalen-1-ol[1]

Chemical Formula: C1sH260[1]
SMILES String: CC1=C[C@H]2--INVALID-LINK--(C)O">C@@HC(C)C

Physicochemical and Bioactivity Data

A summary of the key physicochemical and biological activity data for epi-alpha-Cadinol is
presented below. For comparison, data for its stereoisomer, alpha-Cadinol, is also included
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where available.

Physicochemical Properties

Property epi-alpha-Cadinol alpha-Cadinol
Molecular Weight 222.37 g/mol [1] 222.37 g/mol
Melting Point 139-140 °CJ[1] 73-74 °C
Boiling Point 302-304 °C at 760 mmHg[1] 302-304 °C at 760 mmHg
Appearance Solid[1] White crystalline solid
Water Solubility 9.13 mg/L (estimated) Insoluble
Bioactivity Data
.. Test
Activity ) ICs0 | MIC Reference
Organism/Assay
) Trypanosoma cruzi
Antitrypanosomal ] 18 uM[1][3] [1][3]
(trypomastigotes)
] Trypanosoma cruzi
Antitrypanosomal ) 15 uM[1][3] [11[3]
(amastigotes)
MIC: 0.87-3.5 mg/mL
] ] ] (for volatile fractions
Antifungal Candida albicans o ] [4]
containing T-cadinol)
[4]
MIC: 0.87-3.5 mg/mL
) ] (for volatile fractions
Antifungal Candida glabrata o ) [4]
containing T-cadinol)
[4]
MIC: 0.87-3.5 mg/mL
] ) o (for volatile fractions
Antifungal Candida tropicalis [4]

containing T-cadinol)

[4]
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Experimental Protocols

Detailed methodologies for the isolation, synthesis, and biological evaluation of epi-alpha-
Cadinol are outlined below.

Isolation of (-)-T-Cadinol from Casearia sylvestris

This protocol describes the extraction and purification of (-)-T-Cadinol from the leaves of
Casearia sylvestris.[1]

o Extraction:

[¢]

Dried and powdered leaves of C. sylvestris (290 g) are extracted with methanol (5 x 1 L) at
room temperature.[1]

o The extract is filtered and concentrated under reduced pressure.[1]
o The crude methanol extract is resuspended in a methanol/water mixture (9:1, v/v).[1]

o The suspension is then partitioned successively with n-hexane, dichloromethane, ethyl
acetate, and n-butanol.[1]

¢ Fractionation and Purification:

o

The n-hexane phase, showing antitrypanosomal activity, is selected for further
fractionation.[1]

o

The n-hexane extract is subjected to column chromatography on silica gel.[1]

[¢]

Further purification is achieved using Sephadex LH-20 column chromatography to yield
pure (-)-T-Cadinol.[1]

[¢]

The structure of the isolated compound is confirmed by *H and 3C NMR spectroscopy and
High-Resolution Mass Spectrometry (HRMS).[1]

Chemical Synthesis of Cadinols

A general approach for the synthesis of a mixture of cadinols has been reported, which can be
adapted for the synthesis of epi-alpha-Cadinol. This involves an organocatalytic approach
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through a tandem Mannich/intramolecular Diels-Alder reaction.[5] Due to the complexity of
stereospecific synthesis, the isolation of the desired stereoisomer, epi-alpha-Cadinol, from the
resulting mixture would require chiral chromatography techniques.[5]

Biological Assay: Antitrypanosomal Activity against
Trypanosoma cruzi

This protocol details the in vitro evaluation of the antitrypanosomal activity of epi-alpha-
Cadinol.[1][3]

o Parasite Culture:

o Trypanosoma cruzi trypomastigotes are cultured in appropriate media.
e Antitrypanosomal Assay:

o Trypomastigotes (1 x 10° cells/well) are seeded in 96-well plates.[1]

o The compound, dissolved in DMSO, is added to the wells at various concentrations (up to
150 pM).[1] The final DMSO concentration should not exceed 0.5% (v/v).[1]

o The plates are incubated for 24 hours at 37°C in a 5% CO: incubator.[1]
o Parasite viability is assessed using the resazurin (Alamar Blue®) colorimetric method.[1]

o Benznidazole is used as a standard drug control, and untreated cells serve as a negative
control.[1]

o The 50% inhibitory concentration (ICso) is calculated from the dose-response curves.[1][6]
e Mechanism of Action Studies:

o Plasma Membrane Permeability: Assessed using Sytox® Green dye, which fluoresces
upon binding to nucleic acids when the cell membrane is compromised.[7]

o Plasma Membrane Electric Potential: Evaluated using the fluorescent probe DiISBAC2(3)
by flow cytometry.[7]
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o Mitochondrial Membrane Potential: Monitored using the JC-1 dye by flow cytometry.[7]

o Reactive Oxygen Species (ROS) Production: Measured using the H2DCFDA dye.[7]

Biosynthetic Pathway of Cadinane
Sesquiterpenoids

Epi-alpha-Cadinol, being a cadinane sesquiterpenoid, is biosynthesized from farnesyl
pyrophosphate (FPP).[8][9] The pathway involves the enzymatic cyclization of FPP by a
sesquiterpene synthase, leading to the formation of a series of carbocation intermediates.[10]
[11] The final structure of epi-alpha-Cadinol is a result of specific cyclization and hydroxylation

steps.

+H20
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Caption: Biosynthesis of epi-alpha-Cadinol from FPP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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